Cas no 2229203-66-9 (1-azido-2-ethoxypropane)

• Product Name: 1-azido-2-ethoxypropane
• CAS No: 2229203-66-9
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 6191127
• PubChem ID: 149736496
• Update Time: 2025-10-30

1-azido-2-ethoxypropane Chemical and Physical Properties

Names and Identifiers

• 1-azido-2-ethoxypropane
• 2229203-66-9
• EN300-1795031

• Inchi： 1S/C5H11N3O/c1-3-9-5(2)4-7-8-6/h5H,3-4H2,1-2H3
• InChI Key： BAGXNLVWIKNLLS-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 129.090211983g/mol
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-azido-2-ethoxypropane

Recent Advances in the Application of 1-Azido-2-ethoxypropane (CAS: 2229203-66-9) in Chemical Biology and Pharmaceutical Research

The compound 1-azido-2-ethoxypropane (CAS: 2229203-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in click chemistry, drug discovery, and bioconjugation. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its potential in various scientific and industrial applications.

Recent studies have demonstrated the utility of 1-azido-2-ethoxypropane as a key intermediate in the synthesis of bioactive molecules. Its azido group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This property has been leveraged to develop novel drug candidates and diagnostic tools, particularly in the context of targeted therapies and imaging agents. Researchers have also explored its role in the modification of biomolecules, such as proteins and nucleic acids, to enhance their stability and functionality.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 1-azido-2-ethoxypropane to synthesize a series of triazole-based compounds with potent antimicrobial activity. The study reported that these compounds exhibited remarkable efficacy against multidrug-resistant bacterial strains, suggesting their potential as next-generation antibiotics. The researchers attributed this success to the compound's ability to facilitate the rapid and selective formation of triazole linkages, which are critical for the biological activity of the synthesized molecules.

Another significant application of 1-azido-2-ethoxypropane has been in the field of bioconjugation, where it has been used to create stable linkages between small molecules and biological macromolecules. A recent study in ACS Chemical Biology detailed the use of this compound to develop antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers highlighted the compound's ability to maintain the integrity of the conjugated molecules under physiological conditions, thereby enhancing the therapeutic efficacy of the ADCs.

Despite these promising developments, challenges remain in the large-scale production and application of 1-azido-2-ethoxypropane. Issues such as stability under varying environmental conditions and the need for optimized synthetic protocols are areas of ongoing research. However, the compound's unique chemical properties and broad applicability continue to make it a valuable tool in the arsenal of chemical biologists and pharmaceutical researchers.

In conclusion, 1-azido-2-ethoxypropane (CAS: 2229203-66-9) represents a versatile and impactful compound in contemporary chemical biology and pharmaceutical research. Its applications in click chemistry, drug discovery, and bioconjugation underscore its potential to drive innovation in these fields. Future research efforts should focus on addressing the existing challenges to fully harness its capabilities for therapeutic and diagnostic advancements.